Cas no 143214-26-0 (5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 143214-26-0
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 2775818
• PubChem ID: 2757509
• Update Time: 2025-04-21

5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• G44374
• Z381556510
• EN300-123747
• AKOS009319699
• CS-0446246
• SCHEMBL8304267
• 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylicacid
• DTXSID60373929
• 143214-26-0
• 842-008-4
• TFA21426
• DTXCID10324961

• MDL： MFCD04117281
• Inchi： 1S/C7H9ClN2O2/c1-3-4-5(7(11)12)6(8)10(2)9-4/h3H2,1-2H3,(H,11,12)
• InChI Key： WAJBFTAZDQDTDB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(CC)=NN1C

Computed Properties

• Exact Mass: 188.0352552g/mol
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 311.0±37.0 °C at 760 mmHg
• Flash Point: 141.9±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives